Cas no 41976-80-1 ((2-methoxy-1-phenylethyl)benzene)

• Product Name: (2-methoxy-1-phenylethyl)benzene
• CAS No: 41976-80-1
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 1513228
• PubChem ID: 254520
• Update Time: 2025-04-21

(2-methoxy-1-phenylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-1-phenylethyl)benzene
• CTK1D6592
• 2,2-diphenylethyl methyl ether
• 1-methoxy-2,2-diphenylethane
• (2-methoxy-1-phenyl-ethyl)benzene
• (2,2-diphenyl-ethyl)-methyl ether
• 2-Methoxy-1.1-diphenyl-aethan
• methyl 2,2-diphenylethyl ether
• NSC78919
• 1,1'-(2-methoxyethane-1,1-diyl)dibenzene
• 2-methoxy-1,1-diphenylethane
• SureCN792107
• (2,2-Diphenyl-aethyl)-methyl-aether
• KST-1B5116
• AC1L5QEJ
• AC1Q58G8
• CTK1D6592; 2,2-diphenylethyl methyl ether; 1-methoxy-2,2-diphenylethane; (2-methoxy-1-phenyl-ethyl)benzene; (2,2-diphenyl-ethyl)-methyl ether; 2-Methoxy-1.1-diphenyl-aethan; methyl 2,2-diphenylethyl ether; NSC78919; 1,1'-(2-methoxyethane-1,1-diyl)dibenzene; 2-methoxy-1,1-diphenylethane; SureCN792107; (2,2-Diphenyl-aethyl)-methyl-aether; KST-1B5116; AC1L5QEJ; AC1Q58G8;
• NSC-78919
• 41976-80-1
• DTXSID70291887
• SCHEMBL792107

• Inchi： 1S/C15H16O/c1-16-12-15(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
• InChI Key： IGDFQYAWPSVNGU-UHFFFAOYSA-N
• SMILES： O(C)CC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.46490